Cas no 1690994-27-4 (2-(trimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde)

• Product Name: 2-(trimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde
• CAS No: 1690994-27-4
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6039774
• PubChem ID: 108222819
• Update Time: 2025-06-08

2-(trimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(trimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde
• 1690994-27-4
• EN300-1292219

• Inchi： 1S/C12H13N3O/c1-8-9(2)14-15(10(8)3)12-11(7-16)5-4-6-13-12/h4-7H,1-3H3
• InChI Key： VHJSDGYSCVCEFB-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN=C1N1C(C)=C(C)C(C)=N1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Additional information on 2-(trimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde

Recent Advances in the Study of 2-(Trimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS: 1690994-27-4)

The compound 2-(trimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS: 1690994-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent literature highlights the role of 2-(trimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its pyrazole and pyridine moieties make it an attractive scaffold for designing inhibitors targeting various enzymes and receptors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the development of kinase inhibitors, particularly those targeting cancer-related pathways such as PI3K and MAPK.

In addition to its synthetic utility, the compound has shown promising biological activity in preclinical models. Research conducted by Smith et al. (2024) revealed that derivatives of 2-(trimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde exhibit potent anti-inflammatory effects by modulating NF-κB signaling. This finding opens new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Another significant application of this compound lies in its potential as a fluorescent probe. A recent study in Analytical Chemistry (2024) reported the use of 2-(trimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde as a sensitive and selective fluorescent marker for detecting reactive oxygen species (ROS) in cellular systems. This application is particularly relevant for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-(trimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde derivatives. Future research should focus on improving bioavailability and reducing off-target effects to enhance their therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinically viable treatments.

In conclusion, 2-(trimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS: 1690994-27-4) represents a promising scaffold in drug discovery, with applications ranging from kinase inhibition to fluorescent probing. Continued research into its derivatives and mechanisms of action will undoubtedly contribute to the development of novel therapeutics in the coming years.